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Compound of Interest

Compound Name: (-)-Bornyl chloride

Cat. No.: B12756440 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (-)-)-Bornyl chloride (CAS Number: 33602-

15-2) was found during the information gathering process. The following guidance is based on

the general safety protocols for handling chlorinated hydrocarbons and available data for

structurally similar compounds. It is imperative for researchers to conduct a thorough risk

assessment for their specific laboratory conditions and consult with their institution's

Environmental Health and Safety (EHS) department before handling this chemical.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with (-)-Bornyl chloride. The

procedural guidance herein is intended to support safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard classifications for (-)-Bornyl chloride are not readily available, as a

chlorinated organic compound, it should be handled with caution. It is prudent to assume it may

be combustible and could cause irritation to the skin, eyes, and respiratory tract.[1] Thermal

decomposition may release irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen chloride gas.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when

handling larger quantities or

when there is a risk of

splashing.[2] Equipment must

be compliant with OSHA 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended) and a flame-

resistant lab coat

Select gloves based on

breakthrough time and

permeation rate for chlorinated

solvents.[3] Regularly inspect

gloves for any signs of

degradation or puncture before

use.[2] A flame-resistant lab

coat should be worn and fully

buttoned.[2]

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges

To be used as a backup to

engineering controls like a

chemical fume hood.[2] If a

respirator is the primary means

of protection, a full-face

supplied-air respirator is

required.[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimizing exposure and ensuring a

safe laboratory environment.
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Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition.[2] An emergency eyewash station

and safety shower must be accessible.

Handling: Conduct all manipulations of (-)-Bornyl chloride within a certified chemical fume

hood to minimize inhalation exposure.[2] Avoid direct contact with skin and eyes.[4]

Heating: Keep away from open flames, hot surfaces, and other sources of ignition as the

compound may be combustible.[1]

Transfers: Use appropriate laboratory glassware and equipment to transfer the chemical.

Ensure all containers are clearly labeled.

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[4] Decontaminate all work surfaces.

Storage: Store (-)-Bornyl chloride in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area.[1] Store away from incompatible materials such as strong

oxidizing agents and bases.[1]

Table 2: Storage and Incompatibility Summary

Parameter Guideline

Storage Temperature Cool, dry place

Ventilation Well-ventilated area

Container Tightly sealed, clearly labeled

Incompatible Materials Strong oxidizing agents, strong bases[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected

area with soap and plenty of water for at least 15 minutes.[4][5] Seek medical attention if

irritation persists.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1][4]

Spill Response

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material such as sand, vermiculite, or earth

to contain the spill.[1][6]

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials

for hazardous waste disposal.

Large Spills: For large spills, evacuate the area and contact your institution's EHS

department or emergency response team immediately.

Disposal Plan
As a chlorinated organic compound, (-)-Bornyl chloride must be disposed of as hazardous

waste.

Disposal Procedure
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Segregation: Collect all waste containing (-)-Bornyl chloride in a designated, labeled, and

sealed container. Do not mix with non-halogenated waste.

Labeling: Clearly label the waste container as "Halogenated Organic Waste" and list all

contents.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal. Do not dispose of (-)-Bornyl chloride down the drain.[7]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of (-)-Bornyl chloride from

receipt to disposal.
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Safe Handling Workflow for (-)-Bornyl chloride
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Caption: Workflow for the safe handling of (-)-Bornyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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